Cas no 2098005-00-4 (Tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate)

• Product Name: Tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate
• CAS No: 2098005-00-4
• MF: C₁₈H₂₆N₂O₃
• MW: 318.410645008087
• CID: 5040987
• Update Time: 2025-10-30

Tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-methoxyphenyl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate
• tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate
• Tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate

• Inchi： 1S/C18H26N2O3/c1-18(2,3)23-17(21)20-11-13-9-19(10-14(13)12-20)15-5-7-16(22-4)8-6-15/h5-8,13-14H,9-12H2,1-4H3
• InChI Key： XNSWNDAOSHMKCS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CN(C3C=CC(=CC=3)OC)CC2C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 413
• XLogP3: 3
• Topological Polar Surface Area: 42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on Tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate

Comprehensive Overview of Tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate (CAS No. 2098005-00-4)

In the realm of organic chemistry and pharmaceutical research, Tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate (CAS No. 2098005-00-4) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its pyrrolopyrrole core and tert-butyl carboxylate moiety, is widely utilized in drug discovery and material science. Its unique structural features, including the 4-methoxyphenyl substituent, make it a versatile intermediate for synthesizing bioactive molecules targeting neurological disorders, inflammatory diseases, and cancer therapeutics.

The growing demand for high-purity intermediates in medicinal chemistry has propelled research into compounds like Tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate. Recent studies highlight its role in developing kinase inhibitors and GPCR modulators, aligning with trends in personalized medicine and targeted drug delivery. Researchers frequently search for "synthesis methods for pyrrolopyrrole derivatives" or "applications of tert-butyl carboxylate in drug design," underscoring its relevance in contemporary science.

From a synthetic perspective, this compound’s hexahydropyrrolo[3,4-c]pyrrole scaffold offers stereochemical complexity, enabling the creation of chiral pharmaceuticals. Its CAS No. 2098005-00-4 is often referenced in patents related to CNS drugs and metabolic regulators. Notably, the 4-methoxyphenyl group enhances lipid solubility, a critical factor for optimizing blood-brain barrier permeability—a hot topic in neurodegenerative disease research.

Beyond pharmacology, Tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate is explored in material science for designing organic semiconductors and fluorescent probes. Its electron-rich aromatic system facilitates applications in optoelectronics, resonating with searches like "pyrrole-based functional materials." As industries prioritize green chemistry, eco-friendly synthesis routes for this compound are also gaining traction.

In summary, CAS No. 2098005-00-4 represents a multifaceted tool for innovators addressing global challenges in healthcare and advanced materials. Its integration into AI-driven drug discovery platforms and high-throughput screening workflows further cements its importance in modern scientific endeavors.